Cas no 2418722-06-0 (2418722-06-0)

• Product name: 2418722-06-0
• CAS No: 2418722-06-0
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 6108747
• PubChem ID: 165770714

2418722-06-0 Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-amino-5-(methoxycarbonyl)phenyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[3-amino-5-(methoxycarbonyl)phenyl]-, 1,1-dimethylethyl ester
• EN300-7544268
• 2418722-06-0

• Inchi： 1S/C17H25N3O4/c1-17(2,3)24-16(22)20-7-5-19(6-8-20)14-10-12(15(21)23-4)9-13(18)11-14/h9-11H,5-8,18H2,1-4H3
• InChI Key： QCQJRWYEGVGAOJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC(C(OC)=O)=CC(N)=C2)CC1

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 508.6±50.0 °C(Predicted)
• pka: 4.22±0.11(Predicted)

Additional information on 2418722-06-0

Comprehensive Overview of CAS No 2418722-06-0 and Its Applications in Modern Research

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